Cas no 21604-47-7 (N-Acetyl-2-methyl-butynylamine)

N-Acetyl-2-methyl-butynylamine is a specialized organic compound featuring an acetylated amine group and a methyl-substituted butynyl chain. Its unique structure, combining an amide functionality with an alkyne moiety, makes it valuable in synthetic chemistry, particularly for applications requiring selective reactivity or as a building block in heterocyclic synthesis. The acetyl group enhances stability, while the alkyne component offers versatility for click chemistry or cross-coupling reactions. This compound is suited for research in pharmaceuticals, agrochemicals, and material science, where precise functionalization is critical. Its well-defined properties ensure consistent performance in complex synthetic pathways.
N-Acetyl-2-methyl-butynylamine structure
21604-47-7 structure
Product Name:N-Acetyl-2-methyl-butynylamine
CAS No:21604-47-7
MF:C7H11NO
MW:125.168341875076
CID:51818
PubChem ID:1263582
Update Time:2025-11-02

N-Acetyl-2-methyl-butynylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Acetamido-3-methyl-1-butyne
    • N-(1,1-Dimethyl-2-propynyl)acetamide
    • N-ACETYL-2-METHYL-BUTYNYLAMINE
    • N-(1,1-dimethylprop-2-ynyl)acetamide
    • N-(1,1-dimethylpropargyl)acetamide
    • N-1.1-Dimethyl-2-propynyl-acetamid
    • EN300-7058026
    • CS-0258592
    • 21604-47-7
    • SCHEMBL5549500
    • AKOS005617757
    • XZISYAHJULRTFY-UHFFFAOYSA-N
    • N-(2-methylbut-3-yn-2-yl)acetamide
    • Z1187696572
    • N-(1,1-Dimethyl-prop-2-ynyl)-acetamide
    • N-Acetyl-2-methyl-butynylamine
    • Inchi: 1S/C7H11NO/c1-5-7(3,4)8-6(2)9/h1H,2-4H3,(H,8,9)
    • InChI Key: XZISYAHJULRTFY-UHFFFAOYSA-N
    • SMILES: O=C(C)NC(C#C)(C)C

Computed Properties

  • Exact Mass: 125.08400
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.935
  • Melting Point: 102-104 ºC
  • PSA: 29.10000
  • LogP: 0.92520

N-Acetyl-2-methyl-butynylamine Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on N-Acetyl-2-methyl-butynylamine

N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7): A Comprehensive Overview

N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique acetyl and butynyl functional groups, serves as a valuable intermediate in the production of various fine chemicals and bioactive molecules. Its molecular structure, which includes a terminal alkyne and an acetyl group, makes it a versatile building block for click chemistry applications and drug discovery.

The growing interest in N-Acetyl-2-methyl-butynylamine can be attributed to its role in modern synthetic chemistry. Researchers are increasingly exploring its potential in catalyzed reactions, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC), which are pivotal in the development of bioconjugates and polymeric materials. This aligns with the current trend in green chemistry, where efficient and sustainable synthetic methods are highly sought after.

One of the most frequently asked questions about N-Acetyl-2-methyl-butynylamine is its stability and handling. Unlike some reactive intermediates, this compound exhibits moderate stability under standard laboratory conditions, making it a practical choice for organic synthesis. However, it should be stored in a cool, dry environment to prevent degradation. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, further enhances its utility in various chemical processes.

In the pharmaceutical industry, N-Acetyl-2-methyl-butynylamine is often utilized as a precursor for the synthesis of heterocyclic compounds, which are key scaffolds in many FDA-approved drugs. The compound’s ability to undergo selective transformations makes it a favorite among medicinal chemists aiming to develop novel therapeutic agents. Recent studies have also highlighted its potential in proteomics research, where it is used to modify peptides and proteins for analytical purposes.

The market demand for N-Acetyl-2-methyl-butynylamine has seen a steady rise, driven by advancements in biotechnology and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic and industrial researchers. This compound is often listed under categories such as chemical intermediates and research chemicals in online catalogs, making it accessible to a global audience.

From an environmental perspective, N-Acetyl-2-methyl-butynylamine is considered relatively benign compared to more hazardous reagents. Its use in sustainable chemistry initiatives is being explored, particularly in reactions that minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly synthesis and green manufacturing practices.

For researchers looking to purchase N-Acetyl-2-methyl-butynylamine, it is essential to verify the supplier’s credentials and the compound’s purity. Reputable vendors typically provide detailed analytical data, including NMR spectra and HPLC chromatograms, to ensure quality. Additionally, safety data sheets (SDS) should always be reviewed to understand proper handling and disposal procedures.

In summary, N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7) is a multifaceted compound with wide-ranging applications in organic chemistry, pharmaceuticals, and biotechnology. Its unique structural features and reactivity profile make it an indispensable tool for scientists working on cutting-edge research. As the demand for innovative chemical solutions grows, this compound is poised to play an even more significant role in the future of scientific discovery.

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